Cas no 129757-76-2 (2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol)

• Product Name: 2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• CAS No: 129757-76-2
• MF: C₂₀H₃₆N₂O₇
• MW: 416.509046554565
• CID: 898202
• Update Time: 2023-08-02

2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• 1,6-diisocyanatohexane,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,oxepan-2-one
• WB5K9Y35Y9
• Hexamethylene diisocyanate/trimethylol hexyllactone crosspolymer

• Inchi： 1S/C8H12N2O2.C6H14O3.C6H10O2/c11-7-9-5-3-1-2-4-6-10-8-12;1-2-6(3-7,4-8)5-9;7-6-4-2-1-3-5-8-6/h1-6H2;7-9H,2-5H2,1H3;1-5H2
• InChI Key： KJKFYSJCSVPWPR-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CC.O1C(CCCCC1)=O.O=C=NCCCCCCN=C=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 318
• Topological Polar Surface Area: 146